Cas no 1468803-99-7 (2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid
• CAS No: 1468803-99-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 4601457
• Update Time: 2025-05-21

2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-8-11(10-14(18)19)12-6-4-5-7-13(12)17/h4-7,11H,8-10H2,1-3H3,(H,18,19)
• InChI Key： AJPWBDGTDXYGCQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2)C(CC(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid

Comprehensive Overview of 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid (CAS No. 1468803-99-7)

The compound 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid (CAS No. 1468803-99-7) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its structure features a tetrahydroquinoline core, a tert-butoxycarbonyl (Boc) protecting group, and an acetic acid side chain, making it a versatile intermediate for drug discovery and fine chemical synthesis. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

In recent years, the demand for Boc-protected intermediates like 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid has surged due to their role in peptide coupling and medicinal chemistry. Researchers frequently search for "Boc-protected tetrahydroquinoline derivatives" or "CAS 1468803-99-7 applications," reflecting its growing importance. The compound’s stability under acidic conditions and compatibility with diverse reaction conditions make it a preferred choice for constructing complex molecular architectures.

The synthesis of 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid typically involves multi-step organic transformations, including Boc protection, hydrogenation, and carboxylic acid functionalization. Its tetrahydroquinoline scaffold is particularly noteworthy, as this moiety is prevalent in bioactive molecules targeting neurological and inflammatory diseases. This aligns with trending topics like "neuroprotective agents" and "anti-inflammatory drug development," which dominate academic and industrial research forums.

From an SEO perspective, keywords such as "Boc-tetrahydroquinoline-4-acetic acid" and "CAS 1468803-99-7 supplier" are highly searched, indicating commercial and academic interest. The compound’s utility extends to high-throughput screening and combinatorial chemistry, where its modular design enables rapid analog generation. This adaptability resonates with the current focus on "AI-driven drug discovery" and "green chemistry alternatives," further enhancing its relevance.

Quality control and analytical characterization of 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed, addressing common queries like "purity standards for CAS 1468803-99-7." Additionally, its storage under inert conditions underscores the importance of "handling air-sensitive compounds," a frequent concern among laboratory professionals.

In conclusion, 2-{1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid exemplifies the intersection of synthetic utility and biomedical potential. Its structural features and applications align with cutting-edge research trends, making it a compound of enduring interest. By integrating SEO-optimized keywords and addressing contemporary scientific inquiries, this overview aims to serve as a authoritative resource for chemists and researchers worldwide.